2-Methylbutyl octanoate
Overview
Description
2-methylbutyl octanoate is a fatty acid ester.
Scientific Research Applications
Microextraction in Wine Analysis
The use of 2-methylbutyl octanoate, along with other compounds, has been studied in the context of microextraction from wine samples. This process is important for determining the volatile compound profile in wines, which is crucial for quality control and flavor characterization (Sáenz-Barrio & Cedrón-Fernández, 2000).
Polymerization Studies
This compound has been referenced in studies involving Sn(II)2−ethylhexanoate (SnOct2) and its reactions with various compounds. These studies contribute to the understanding of polymerization processes, which are fundamental in material science and engineering (Kricheldorf, Kreiser-Saunders, & Stricker, 2000).
Biofuel Research
Research on 2-methylbutanol, a compound related to this compound, focuses on its potential as a biofuel. This includes studying its combustion characteristics, which is vital for developing sustainable energy solutions (Park et al., 2015).
Flavor and Aroma in Food and Beverages
The impact of heat and light on the composition of volatile compounds like this compound in wine has been studied. Understanding these changes is essential for the food and beverage industry, particularly in maintaining product quality (D’Auria, Emanuele, & Racioppi, 2009).
Chemical Kinetic Studies
Kinetic models for the oxidation of similar compounds, such as methyl octanoate, contribute to a deeper understanding of chemical reactions and processes. This knowledge is crucial for various industrial applications, including fuel development and chemical manufacturing (Garner & Brezinsky, 2011).
Catalysis and Chemical Reactions
Studies on the deoxygenation of methyl esters, including compounds similar to this compound, over different catalysts provide insights into chemical conversion processes. This research is significant for the production of hydrocarbons from renewable sources like biodiesel (Sooknoi et al., 2008).
properties
CAS RN |
67121-39-5 |
|---|---|
Molecular Formula |
C13H26O2 |
Molecular Weight |
214.34 g/mol |
IUPAC Name |
2-methylbutyl octanoate |
InChI |
InChI=1S/C13H26O2/c1-4-6-7-8-9-10-13(14)15-11-12(3)5-2/h12H,4-11H2,1-3H3 |
InChI Key |
XZLBJDGPIWDVIJ-UHFFFAOYSA-N |
SMILES |
CCCCCCCC(=O)OCC(C)CC |
Canonical SMILES |
CCCCCCCC(=O)OCC(C)CC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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